3-Ethoxycarbonyl-3-(4-nitrophenyl)propionic acid

• Molecular Formula: C12H13NO6
• Molecular Weight: 267.23 g/mol
• IUPAC Name: 4-ethoxy-3-(4-nitrophenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C12H13NO6/c1-2-19-12(16)10(7-11(14)15)8-3-5-9(6-4-8)13(17)18/h3-6,10H,2,7H2,1H3,(H,14,15)
• InChI Key: CWFSPFIWWKTXLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC(=O)O)C1=CC=C(C=C1)[N+](=O)[O-]

Description

3-Ethoxycarbonyl-3-(4-nitrophenyl)propionic acid is a useful research compound. Its molecular formula is C12H13NO6 and its molecular weight is 267.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following a similar procedure to that described in reference example 7b, but starting fromethyl 4-nitrophenylacetate instead of ethyl diphenylacetate, and hydrolizing then the tert-butyl ester using p-toluenesulfonic acid in benzene at reflux instead of using trifluoroacetic acid, the title compound was obtained.